N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15FN4O2S/c1-11-2-7-14-20-16(21-17(24)22(14)9-11)25-10-15(23)19-8-12-3-5-13(18)6-4-12/h2-7,9H,8,10H2,1H3,(H,19,23)
• InChI Key: KGHIXQLRJUDGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NCC3=CC=C(C=C3)F)C=C1
• Molecular Formula: C17H15FN4O2S
• Molecular Weight: 358.4 g/mol

Description

N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H15FN4O2S and its molecular weight is 358.39. The purity is usually 95%.
BenchChem offers high-quality N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Research on compounds with similar structural features to N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide has led to the discovery of novel inhibitors with potential therapeutic applications. For instance, the discovery and preclinical studies of (R)-1-(4-(4-fluoro-2-methyl-1H-indol-5-yloxy)-5- methylpyrrolo[2,1-f][1,2,4]triazin-6-yloxy)propan-2-ol (BMS-540215), an in vivo active potent VEGFR-2 inhibitor, demonstrates the role of similar compounds in developing treatments for solid tumors (Bhide et al., 2006).

Drug Metabolism

Understanding the metabolism of drugs with complex structures, such as N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide, is crucial for developing safe and effective medications. The metabolism of Fostamatinib, a prodrug of the spleen tyrosine kinase inhibitor R406, illustrates the intricate processes involving hepatic and gut bacterial contributions to overall biotransformation, providing insights into how similar compounds might be metabolized in the body (Sweeny et al., 2010).

Development of Antimicrobial Agents

Compounds structurally related to N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide have been explored for their antimicrobial properties. The synthesis and evaluation of new thiazolidin-4-one derivatives as potential antimicrobial agents highlight the potential of such compounds in combating microbial infections, providing a foundation for further exploration of N-[(4-fluorophenyl)methyl]-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide in similar applications (Baviskar et al., 2013).

Inhibition of Kinase Activity

Research into compounds with similar structures has also led to the development of selective inhibitors targeting the Met kinase superfamily. The discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607) as a selective and orally efficacious inhibitor underscores the potential of structurally related compounds in targeting kinase activity for cancer therapy (Schroeder et al., 2009).